Cas no 909532-61-2 (3-Bromo-N-methoxy-N-methylisonicotinamide)

• Product Name: 3-Bromo-N-methoxy-N-methylisonicotinamide
• CAS No: 909532-61-2
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4764524
• Update Time: 2023-08-15

3-Bromo-N-methoxy-N-methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
• 3-bromo-N-methoxy-N-methylpyridine-4-carboxamide
• 3-BROMO-N-METHOXY-N-METHYLISONICOTINAMIDE
• 3-Bromo-N-methoxy-N-methylisonicotinamide

• Inchi： 1S/C8H9BrN2O2/c1-11(13-2)8(12)6-3-4-10-5-7(6)9/h3-5H,1-2H3
• InChI Key： ZLAZSJJPVYXOGY-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1
• Topological Polar Surface Area: 42.4